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Compound of Interest

Compound Name: Indophenol blue

Cat. No.: B086387

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of Indophenol Blue powder, a vital dye used in various analytical and diagnostic
applications. This document is intended for researchers, scientists, and professionals in drug
development who require precise and reliable data for their work.

Core Physical and Chemical Properties

Indophenol Blue, a dark blue to black crystalline powder, is an organic compound with
significant applications in analytical chemistry, particularly in the colorimetric determination of
ammonia via the Berthelot reaction.[1][2][3] Its chemical structure and properties make it a
valuable tool in various laboratory settings.
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Property Value Source
CAS Number 132-31-0 [1112114]
Molecular Formula Ci1sH16N20 [1112]14]
Molecular Weight 276.33 g/mol [1114]
Appearance Blue, green to black powder [5]
Melting Point 168-170 °C [1][6]
Boiling Point 427.7+45.0 °C (Predicted) [6]
Solubility Soluble in water [5]
Maximum Absorption (Amax) 606 nm, ~625 nm [7]

Experimental Protocols

Spectrophotometric Determination of Ammonia using
the Berthelot Reaction

The most prominent application of Indophenol Blue is in the quantification of ammonia. This is
achieved through the Berthelot reaction, where the formation of Indophenol Blue is directly
proportional to the ammonia concentration.[3][7]

Principle:

In an alkaline medium, ammonia reacts with hypochlorite to form monochloramine. The
monochloramine then reacts with two equivalents of a phenolic compound (such as phenol) to
form Indophenol Blue. The intensity of the resulting blue color, which absorbs maximally at
approximately 625 nm, is measured spectrophotometrically to determine the initial ammonia
concentration.[7][8][9][10]

Typical Reagents:
e Phenol Solution: A solution of phenol in ethanol or isopropanol.

e Sodium Hypochlorite Solution: A dilute solution of sodium hypochlorite.
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» Alkaline Buffer: To maintain the required high pH for the reaction.

e Sodium Nitroprusside Solution (Catalyst): To increase the rate and sensitivity of the reaction.

(8]
General Procedure:

o Sample Preparation: A known volume of the sample containing ammonia is mixed with the
phenol solution and the alkaline buffer.

» Addition of Hypochlorite: The sodium hypochlorite solution is added, initiating the formation
of monochloramine.

o Catalyst Addition: The sodium nitroprusside solution is added to catalyze the reaction
between monochloramine and phenol.

o Color Development: The solution is incubated at room temperature for a specific period to
allow for the full development of the blue indophenol dye.

e Spectrophotometric Measurement: The absorbance of the solution is measured at the
wavelength of maximum absorbance (typically around 625 nm) using a spectrophotometer.

e Quantification: The concentration of ammonia in the original sample is determined by
comparing the absorbance to a standard curve prepared using known concentrations of
ammonia.[7][8]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the spectrophotometric determination
of ammonia using the Indophenol Blue method.
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Workflow for Ammonia Determination using Indophenol Blue
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Caption: General workflow for ammonia quantification.

It is important to note that while Indophenol Blue is a distinct compound, the term
"indophenol" is also used more broadly for a class of related dyes.[3] The specific compound
detailed in this guide, N-(p-dimethylaminophenyl)-1,4-naphthoquinoneimine, is what is
commonly referred to as Indophenol Blue in commercial and research contexts.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b086387?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/132-31-0.html
https://www.spectrumchemical.com/indophenol-blue-in129
https://en.wikipedia.org/wiki/Indophenol
https://www.scbt.com/p/indophenol-blue-132-31-0
https://cymitquimica.com/cas/132-31-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0708887.htm
https://www.wyzant.com/resources/answers/931314/help-with-absorbance-question
https://www.slideshare.net/slideshow/indophenol-method/56427551
https://www.chegg.com/homework-help/questions-and-answers/molar-absorptivity-indophenol-product-concentration-ammonia-lake-water-q7106707
https://www.chegg.com/homework-help/questions-and-answers/treatment-ammonia-phenol-presence-hypochlorite-yields-indophenol-blue-product-absrobs-ligh-q48394512
https://www.benchchem.com/product/b086387#physical-properties-of-indophenol-blue-powder
https://www.benchchem.com/product/b086387#physical-properties-of-indophenol-blue-powder
https://www.benchchem.com/product/b086387#physical-properties-of-indophenol-blue-powder
https://www.benchchem.com/product/b086387#physical-properties-of-indophenol-blue-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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